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Compound of Interest

Compound Name: PSB-16133 sodium

Cat. No.: B15570692 Get Quote

This guide provides crucial safety, operational, and disposal procedures for PSB-16133
sodium, a potent and selective P2Y4 receptor antagonist. The information is intended for

researchers, scientists, and drug development professionals to ensure safe handling and to

build trust in laboratory safety practices.

Chemical and Physical Properties
A summary of the key quantitative data for PSB-16133 sodium is provided below for easy

reference.

Property Value

CAS Number 2089035-40-3

Molecular Formula C₂₈H₂₁N₂NaO₅S₂

Molecular Weight 552.59 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Conditions

Short-term (days to weeks): 0 - 4°C, dry and

dark.[1] Long-term (months to years): -20°C, dry

and dark.[1]
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Hazard Assessment and Safety Recommendations
There are conflicting reports regarding the hazard classification of PSB-16133 sodium. One

safety data sheet (SDS) from MedChemExpress classifies it as not a hazardous substance or

mixture, while another from DC Chemicals suggests it is harmful if swallowed and very toxic to

aquatic life with long-lasting effects. Given this discrepancy, it is imperative to handle PSB-
16133 sodium with caution and adhere to standard laboratory safety protocols for chemical

handling.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling PSB-
16133 sodium to minimize exposure and ensure personal safety.

Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection
Use in a well-ventilated area or

fume hood.

Avoid inhalation of dust or

aerosols.[2]

Operational Plans: Step-by-Step Guidance
The following sections provide procedural guidance for the safe handling, storage, and disposal

of PSB-16133 sodium.

Handling Procedures
Preparation: Before handling, ensure that all necessary PPE is worn and that a safety

shower and eyewash station are readily accessible.
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Weighing and Transfer: Conduct all weighing and transfer operations in a well-ventilated

area or a chemical fume hood to avoid the generation of dust.

Solution Preparation: When dissolving in DMSO, add the solvent to the solid slowly to avoid

splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.

Emergency Procedures: Spill Response
In the event of a spill, follow these step-by-step procedures:

Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal. For a solution in DMSO, absorb the spill with an

inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of the contaminated materials as hazardous waste.

First Aid Measures
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Exposure First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Remove contaminated clothing and rinse the

affected skin with plenty of water. Seek medical

attention if irritation develops.[2]

Inhalation
Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of PSB-16133 sodium and its containers is essential to prevent environmental

contamination and comply with regulations.

Waste Collection: Collect waste PSB-16133 sodium and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, labeled, and sealed container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Dispose of the chemical waste through a licensed professional waste disposal

service. Do not dispose of it down the drain or in the general trash. All disposal methods

must be in accordance with federal, state, and local environmental regulations.

P2Y4 Receptor Signaling Pathway
PSB-16133 is an antagonist of the P2Y4 receptor, a G-protein coupled receptor (GPCR). The

diagram below illustrates the signaling pathway initiated by the activation of the P2Y4 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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